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Compound of Interest

Compound Name: Direct blue 67

Cat. No.: B1217340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a Direct Blue 67 stock

solution for use in various research applications. Direct Blue 67 is a water-soluble anionic dye

utilized in textile dyeing, as well as in the paper and leather industries.[1] Its application in a

laboratory setting may include its use as a stain or dye in various assays.

Physicochemical and Safety Data
A summary of the key quantitative and qualitative data for Direct Blue 67 is presented below.

Proper handling and storage are crucial for maintaining the integrity and stability of the stock

solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1217340?utm_src=pdf-interest
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.dyestuff.co.in/direct-blue-67-8518510.html
https://www.benchchem.com/product/b1217340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 3354-97-0 [1][2]

Molecular Formula C34H24N5Na3O12S3

Molecular Weight 859.75 g/mol

Physical Appearance Bluish-Red to Black Powder

Solubility

Soluble in water; Slightly

soluble in ethanol; Insoluble in

most organic solvents.

Storage

Store in a cool, dry place away

from direct sunlight and

oxidizing agents.

[3][4]

Primary Hazards

May be harmful if swallowed or

inhaled. May cause skin and

eye irritation.

[5][6]

Experimental Protocol: Preparation of a 1% (w/v)
Direct Blue 67 Stock Solution
This protocol details the steps for preparing a 1% (weight/volume) stock solution of Direct Blue
67 in water. This concentration is a common starting point for many applications and can be

further diluted as required.

Materials:

Direct Blue 67 powder (CAS: 3354-97-0)

High-purity deionized or distilled water

50 mL conical tube or volumetric flask

Magnetic stirrer and stir bar (optional)

Weighing paper or boat
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Spatula

Analytical balance

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat, and a

dust mask or respirator when handling the powder.

Procedure:

Safety Precautions: Before starting, ensure you are wearing the appropriate PPE. Handle

the Direct Blue 67 powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.[4][7]

Weighing the Dye: Tare the analytical balance with a clean weighing boat. Carefully weigh

out 0.5 g of Direct Blue 67 powder using a spatula.

Initial Dissolution: Add approximately 30-40 mL of deionized water to a 50 mL conical tube or

volumetric flask. If using a magnetic stirrer, add the stir bar to the flask.

Adding the Dye: Carefully transfer the weighed Direct Blue 67 powder into the water. To

ensure all the powder is transferred, you can rinse the weighing boat with a small amount of

the water from the flask and add it back.

Dissolving the Dye: Secure the cap on the tube/flask and vortex or place it on a magnetic

stirrer at a moderate speed. Allow the solution to mix until all the dye powder is completely

dissolved. This may take some time. Gentle warming in a water bath (around 50°C) can aid

dissolution.[8]

Adjusting the Final Volume: Once the dye is fully dissolved, carefully add deionized water to

bring the total volume of the solution up to 50 mL. If using a volumetric flask, add water until

the bottom of the meniscus is on the calibration mark.

Final Mixing and Storage: Cap the container and invert it several times to ensure the solution

is homogeneous. Label the container clearly with the name of the solution ("1% Direct Blue
67 Stock Solution"), the date of preparation, and your initials.

Storage: Store the stock solution in a tightly sealed container in a cool, dark, and dry place.
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Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for 1% Direct Blue 67 Stock Solution Preparation
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Finalization & Storage

Wear Appropriate PPE

Weigh 0.5 g of Direct Blue 67 Powder

Safety First

Transfer Powder to Water

Add ~30 mL of Deionized Water to a 50 mL Flask

Mix Until Fully Dissolved (Vortex/Stir)

Adjust Volume to 50 mL with Deionized Water

Ensure Complete Dissolution

Mix for Homogeneity

Label and Store in a Cool, Dark Place
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for preparing a 1% Direct Blue 67 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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